({3-[(Ethenyloxy)methyl]but-3-EN-1-YL}sulfanyl)benzene

• CAS No.: 78791-55-6
• Molecular Formula: C13H16OS
• Molecular Weight: 220.33 g/mol
• IUPAC Name: 3-(ethenoxymethyl)but-3-enylsulfanylbenzene
• InChI: InChI=1S/C13H16OS/c1-3-14-11-12(2)9-10-15-13-7-5-4-6-8-13/h3-8H,1-2,9-11H2
• InChI Key: UQPSBTRUMVFPMN-UHFFFAOYSA-N
• Canonical SMILES: C=COCC(=C)CCSC1=CC=CC=C1

Description

({3-[(Ethenyloxy)methyl]but-3-EN-1-YL}sulfanyl)benzene: is a chemical compound with the molecular formula C13H16OS . This compound is known for its unique structure, which includes an ethenyloxy group, a butenyl group, and a sulfanyl group attached to a benzene ring. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ({3-[(Ethenyloxy)methyl]but-3-EN-1-YL}sulfanyl)benzene typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-buten-1-ol with ethenyl ether in the presence of a suitable catalyst to form the intermediate compound. This intermediate is then reacted with thiophenol under specific conditions to yield the final product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes steps such as reactant purification , reaction optimization , and product isolation to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: ({3-[(Ethenyloxy)methyl]but-3-EN-1-YL}sulfanyl)benzene can undergo oxidation reactions, often using oxidizing agents like or .

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride , leading to the formation of thiols or other reduced forms.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, where the benzene ring reacts with electrophiles in the presence of catalysts like aluminum chloride .

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Aluminum chloride, sulfuric acid.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols.

Substitution: Various substituted benzene derivatives.

Scientific Research Applications

Chemistry: In chemistry, ({3-[(Ethenyloxy)methyl]but-3-EN-1-YL}sulfanyl)benzene is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical entities .

Biology: In biological research, this compound is studied for its potential biological activities , including antimicrobial and anticancer properties. Researchers investigate its interactions with biological molecules and its effects on cellular processes .

Medicine: In medicine, this compound is explored for its potential therapeutic applications. It is being studied for its ability to modulate biological pathways and its potential use in drug development .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials . Its unique properties make it valuable in the development of new materials with specific characteristics .

Mechanism of Action

The mechanism of action of ({3-[(Ethenyloxy)methyl]but-3-EN-1-YL}sulfanyl)benzene involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets, leading to changes in cellular processes. For example, it may inhibit certain enzymes involved in oxidative stress pathways, thereby exerting its effects .

Comparison with Similar Compounds

Vinyl chloride: A compound with a similar ethenyloxy group but different overall structure.

Methylammonium lead halide: Another compound with unique structural properties and applications in various fields.

Uniqueness: ({3-[(Ethenyloxy)methyl]but-3-EN-1-YL}sulfanyl)benzene stands out due to its combination of ethenyloxy, butenyl, and sulfanyl groups attached to a benzene ring. This unique structure imparts specific chemical properties that make it valuable for diverse applications in scientific research and industry .